Cas no 2172587-90-3 (3-cyclopentyl-2,2-dimethylmorpholine)

• Product Name: 3-cyclopentyl-2,2-dimethylmorpholine
• CAS No: 2172587-90-3
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6131847
• PubChem ID: 165598255
• Update Time: 2025-06-13

3-cyclopentyl-2,2-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-2,2-dimethylmorpholine
• EN300-1642591
• 2172587-90-3

• Inchi： 1S/C11H21NO/c1-11(2)10(12-7-8-13-11)9-5-3-4-6-9/h9-10,12H,3-8H2,1-2H3
• InChI Key： SMSZKLAVRMGWDB-UHFFFAOYSA-N
• SMILES： O1CCNC(C1(C)C)C1CCCC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-cyclopentyl-2,2-dimethylmorpholine

Recent Advances in the Study of 3-cyclopentyl-2,2-dimethylmorpholine (CAS: 2172587-90-3) in Chemical Biology and Pharmaceutical Research

The compound 3-cyclopentyl-2,2-dimethylmorpholine (CAS: 2172587-90-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 3-cyclopentyl-2,2-dimethylmorpholine as a promising scaffold for drug development. Its morpholine core, combined with the cyclopentyl and dimethyl substitutions, offers a versatile platform for modulating biological activity. Researchers have successfully synthesized this compound using novel catalytic methods, achieving high yields and purity, which is critical for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that 3-cyclopentyl-2,2-dimethylmorpholine exhibits notable activity against a range of biological targets. For instance, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary data indicate its ability to cross the blood-brain barrier, opening avenues for central nervous system (CNS) drug development.

One of the most exciting developments is the compound's potential in oncology. Recent research has revealed that 3-cyclopentyl-2,2-dimethylmorpholine can interfere with cancer cell proliferation by targeting key signaling pathways. These findings are supported by robust experimental data, including cell-based assays and animal models, which underscore its therapeutic promise.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-cyclopentyl-2,2-dimethylmorpholine. Researchers are actively exploring structural modifications to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical trials.

In conclusion, 3-cyclopentyl-2,2-dimethylmorpholine (CAS: 2172587-90-3) represents a compelling candidate for further investigation in drug discovery. Its multifaceted biological activities and synthetic accessibility make it a valuable asset in the development of novel therapeutics. Future research should focus on elucidating its mechanism of action and expanding its therapeutic potential across various disease areas.